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Compound of Interest

Compound Name: WAY-267464

Cat. No.: B131216 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the stability, storage, and analysis of

WAY-267464, a non-peptide oxytocin receptor (OTR) agonist. The included protocols are

intended to serve as a guide for establishing in-house stability-indicating methods.

Stability and Storage Conditions
Proper storage and handling of WAY-267464 are crucial to maintain its integrity and ensure the

reliability of experimental results. The following table summarizes the recommended storage

conditions for both the solid compound and solutions.

Table 1: Recommended Storage Conditions for WAY-267464
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Form
Storage
Temperature

Duration Notes

Powder -20°C 3 years
Protect from light and

moisture.

4°C 2 years
For shorter-term

storage.

In Solvent -80°C 6 months

Use of a suitable

solvent such as

DMSO is

recommended.[1]

-20°C 1 month

For working solutions.

Avoid repeated

freeze-thaw cycles.[1]

Solubility
WAY-267464 exhibits solubility in various solvents. It is important to select the appropriate

solvent based on the experimental requirements.

Table 2: Solubility of WAY-267464

Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 52.37 80

Water 3.27 5

Signaling Pathways of WAY-267464
WAY-267464 is a non-peptide agonist of the oxytocin receptor (OTR) and has also been

reported to act as an antagonist at the vasopressin V1a receptor (V1aR). Understanding the

signaling cascades initiated by its interaction with these receptors is vital for interpreting

experimental outcomes.
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WAY-267464 Signaling Pathways
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Caption: Signaling pathways of WAY-267464 at the OTR and V1aR.

Experimental Protocols
Protocol for Forced Degradation Study
This protocol outlines a general procedure for conducting a forced degradation study on WAY-
267464 to identify potential degradation products and establish its intrinsic stability.
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Forced Degradation Workflow

Start

Prepare WAY-267464 Stock Solution
(e.g., 1 mg/mL in Methanol)

Expose to Stress Conditions

Acid Hydrolysis
(0.1 M HCl, 60°C, 24h)

Acidic

Base Hydrolysis
(0.1 M NaOH, 60°C, 24h)

Basic

Oxidation
(3% H₂O₂, RT, 24h)

Oxidative

Thermal Degradation
(Solid, 80°C, 48h)

Thermal

Photolytic Degradation
(ICH Q1B conditions)

Photolytic

Neutralize Samples (if applicable)

Analyze by Stability-Indicating
HPLC-UV/MS

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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